Cas no 402959-32-4 (Hexanoic acid,3-amino-2-hydroxy-, (3S)-)

• Product Name: Hexanoic acid,3-amino-2-hydroxy-, (3S)-
• CAS No: 402959-32-4
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 925617
• PubChem ID: 56604986
• Update Time: 2025-11-02

Hexanoic acid,3-amino-2-hydroxy-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,3-amino-2-hydroxy-, (3S)-
• SCHEMBL417500
• A918308
• 402959-32-4
• (3S)-3-AMINO-2-HYDROXYHEXANOIC ACID
• DTXSID80717881
• EN300-174753
• Hexanoic acid,3-amino-2-hydroxy-,(3S)-

• MDL： MFCD21496274
• Inchi： 1S/C6H13NO3/c1-2-3-4(7)5(8)6(9)10/h4-5,8H,2-3,7H2,1H3,(H,9,10)/t4-,5?/m0/s1
• InChI Key： OIFGOYXLBOWNGQ-ROLXFIACSA-N
• SMILES： OC(C(=O)O)[C@H](CCC)N

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55

Hexanoic acid,3-amino-2-hydroxy-, (3S)- Security Information

• Storage Condition：(BD133302)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Hexanoic acid,3-amino-2-hydroxy-, (3S)-

Recent Advances in the Study of Hexanoic acid,3-amino-2-hydroxy-, (3S)- (CAS: 402959-32-4)

Hexanoic acid,3-amino-2-hydroxy-, (3S)- (CAS: 402959-32-4) is a chiral compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This compound, characterized by its unique stereochemistry and functional groups, has been the subject of numerous studies aimed at understanding its biological activity, synthetic pathways, and pharmacological properties. Recent research has focused on elucidating its role in modulating enzymatic processes and its potential as a building block for novel bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic routes for Hexanoic acid,3-amino-2-hydroxy-, (3S)-, highlighting its enantioselective synthesis using advanced catalytic methods. The study demonstrated that the compound can be efficiently synthesized with high optical purity, which is critical for its application in chiral drug development. The researchers employed asymmetric hydrogenation and enzymatic resolution techniques to achieve high yields and enantiomeric excess, paving the way for scalable production.

In another groundbreaking study, researchers investigated the compound's interaction with bacterial enzymes, particularly those involved in amino acid metabolism. The findings, published in ACS Chemical Biology, revealed that Hexanoic acid,3-amino-2-hydroxy-, (3S)- acts as a potent inhibitor of certain bacterial enzymes, suggesting its potential as an antimicrobial agent. The study utilized X-ray crystallography to elucidate the binding mode of the compound, providing valuable insights into its mechanism of action and structure-activity relationships.

Further research has explored the therapeutic potential of Hexanoic acid,3-amino-2-hydroxy-, (3S)- in neurodegenerative diseases. A study in the European Journal of Medicinal Chemistry reported that the compound exhibits neuroprotective effects in vitro by modulating oxidative stress pathways. The researchers identified its ability to scavenge reactive oxygen species (ROS) and enhance cellular antioxidant defenses, making it a promising candidate for further development in treating conditions such as Alzheimer's and Parkinson's diseases.

In addition to its biological activities, recent advancements in analytical techniques have enabled more precise characterization of Hexanoic acid,3-amino-2-hydroxy-, (3S)-. A study in Analytical Chemistry detailed the use of high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confirm the compound's structure and purity. These techniques are essential for ensuring the quality and consistency of the compound in pharmaceutical applications.

Looking ahead, the integration of computational modeling and machine learning approaches is expected to further accelerate the discovery of new applications for Hexanoic acid,3-amino-2-hydroxy-, (3S)-. Recent work published in Journal of Chemical Information and Modeling employed molecular docking and dynamics simulations to predict the compound's interactions with various biological targets, offering a roadmap for future experimental studies.

In conclusion, Hexanoic acid,3-amino-2-hydroxy-, (3S)- (CAS: 402959-32-4) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatile biological activities, coupled with advancements in synthetic and analytical methodologies, position it as a valuable tool for drug discovery and therapeutic development. Future research will likely focus on expanding its applications, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies.